Cas no 54142-64-2 ([1,1'-Biphenyl]-4-carboxylic acid (3aR,4R,5R,6aS)-hexahydro-2-oxo-4-[(1E)-3-oxo-4-[3-(trifluoromethyl)phenoxy]-1-buten-1-yl]-2H-cyclopenta[b]furan-5-yl ester)

[1,1'-Biphenyl]-4-carboxylic acid (3aR,4R,5R,6aS)-hexahydro-2-oxo-4-[(1E)-3-oxo-4-[3-(trifluoromethyl)phenoxy]-1-buten-1-yl]-2H-cyclopenta[b]furan-5-yl ester structure
54142-64-2 structure
Product Name:[1,1'-Biphenyl]-4-carboxylic acid (3aR,4R,5R,6aS)-hexahydro-2-oxo-4-[(1E)-3-oxo-4-[3-(trifluoromethyl)phenoxy]-1-buten-1-yl]-2H-cyclopenta[b]furan-5-yl ester
CAS No:54142-64-2
MF:C31H25F3O6
MW:550.521819829941
CID:56540
PubChem ID:11834868
Update Time:2025-04-18

[1,1'-Biphenyl]-4-carboxylic acid (3aR,4R,5R,6aS)-hexahydro-2-oxo-4-[(1E)-3-oxo-4-[3-(trifluoromethyl)phenoxy]-1-buten-1-yl]-2H-cyclopenta[b]furan-5-yl ester Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carboxylic acid (3aR,4R,5R,6aS)-hexahydro-2-oxo-4-[(1E)-3-oxo-4-[3-(trifluoromethyl)phenoxy]-1-buten-1-yl]-2H-cyclopenta[b]furan-5-yl ester
    • [1,1’-BIPHENYL]-4-CARBOXYLIC ACID (3AR,4R,5R,6AS)-HEXAHYDRO-2-OXO-4-[(1E)-3-OXO-4-[3-(TRIFLUOROMETHYL)PHENOXY]-1-BUTEN-...
    • (3ar,4as,8ar,9ar)-8a-methyl-3,5-dimethylene-decahydro-naphtho[2,3-b]furan-2-one
    • (3aR,4R,5R,6aS)-2-oxo-4-((E)-3-oxo-4-(3-(trifluoromethyl)phen
    • (3aR,4R,5R,6aS)-2-oxo-4-((E)-3-oxo-4-(3-(trifluoromethyl)phenoxy)but-1-en-1-yl)hexahydro-2H-cyclopenta[b]furan-5-yl [1,1'-biphenyl]-4-carboxylate
    • ISOALANTOACTONE
    • ISOALANTOLACTONE (RG)
    • ISOHELENIN
    • isolantolactone
    • methyl-3,5-bis(methylene)-,(3aR,4aS,8aR,9aR)
    • Naphtho[2,3-b]furan-2(3H)-one,decahydro-8a
    • SCHEMBL5575196
    • AKOS025402012
    • SCHEMBL5575212
    • (1,1'-biphenyl)-4-carboxylic acid,(3ar,4r,5r,6as)-hexahydro-2-oxo-4-((1e)-3-oxo-4-(3-(trifluoromethyl)phenoxy)-1-buten-1-yl)-2h-cyclopenta[b]furan-5-yl ester
    • A855006
    • J-501131
    • (3AR,4R,5R,6AS)-2-oxo-4-((E)-3-oxo-4-(3-(trifluoromethyl)phenoxy)but-1-en-1-yl)hexahydro-2H-cyclopenta[b]furan-5-yl [1,1'-biphenyl]- 4-carboxylate
    • AC-28179
    • 54142-64-2
    • [(3aR,4R,5R,6aS)-2-oxo-4-[(E)-3-oxo-4-[3-(trifluoromethyl)phenoxy]but-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate
    • (3aR,4R,5R,6aS)-2-oxo-4-[(1E)-3-oxo-4-[3-(trifluoromethyl)phenoxy]but-1-en-1-yl]-hexahydro-2H-cyclopenta[b]furan-5-yl [1,1'-biphenyl]-4-carboxylate
    • (3ar,4r,5r,6as)-4-[3-oxo-4-[3-(trifluoromethyl)phenoxy]-1e-butenyl]-5-(4-phenylbenzoyloxy)-hexahydro-2h-cyclopenta[b]furan-2-one
    • (3aR,4R,5R,6aS)-2-Oxo-4-((E)-3-oxo-4-(3-(trifluoromethyl)phenoxy)but-1-en-1-yl)hexahydro-2H-cyclopenta[b]furan-5-yl[1,1'-biphenyl]-4-carboxylate
    • Inchi: 1S/C31H25F3O6/c32-31(33,34)22-7-4-8-24(15-22)38-18-23(35)13-14-25-26-16-29(36)39-28(26)17-27(25)40-30(37)21-11-9-20(10-12-21)19-5-2-1-3-6-19/h1-15,25-28H,16-18H2/b14-13+/t25-,26-,27-,28+/m1/s1
    • InChI Key: FLEHAOYBYPJWKG-SHQPEEILSA-N
    • SMILES: FC(C1=CC=CC(=C1)OCC(/C=C/[C@H]1[C@@H](C[C@H]2[C@@H]1CC(=O)O2)OC(C1C=CC(C2C=CC=CC=2)=CC=1)=O)=O)(F)F

Computed Properties

  • Exact Mass: 550.16000
  • Monoisotopic Mass: 550.16032300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 9
  • Complexity: 934
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • Density: 1.37
  • PSA: 78.90000
  • LogP: 6.05370

[1,1'-Biphenyl]-4-carboxylic acid (3aR,4R,5R,6aS)-hexahydro-2-oxo-4-[(1E)-3-oxo-4-[3-(trifluoromethyl)phenoxy]-1-buten-1-yl]-2H-cyclopenta[b]furan-5-yl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AG28203-100mg
[1,1'-Biphenyl]-4-carboxylic acid (3aR,4R,5R,6aS)-hexahydro-2-oxo-4-[(1E)-3-oxo-4-[3-(trifluoromethyl)phenoxy]-1-buten-1-yl]-2H-cyclopenta[b]furan-5-yl ester
54142-64-2
100mg
$1203.00 2024-04-19

[1,1'-Biphenyl]-4-carboxylic acid (3aR,4R,5R,6aS)-hexahydro-2-oxo-4-[(1E)-3-oxo-4-[3-(trifluoromethyl)phenoxy]-1-buten-1-yl]-2H-cyclopenta[b]furan-5-yl ester Production Method

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